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Compound of Interest

Compound Name: (+)-7'-Methoxylariciresinol

Cat. No.: B15591006 Get Quote

(+)-7'-Methoxylariciresinol: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-7'-Methoxylariciresinol is a naturally occurring lignan glucoside that has been identified in

the plant species Cyclea racemosa. As a member of the lignan class of polyphenols, it is of

interest to the scientific community for its potential biological activities. This document provides

a concise summary of the currently available technical data for (+)-7'-Methoxylariciresinol,
including its chemical identifiers and known source. At present, detailed experimental protocols,

comprehensive pharmacological studies, and specific signaling pathway interactions for this

compound are not extensively documented in publicly accessible literature. This guide serves

as a foundational reference for researchers initiating studies on (+)-7'-Methoxylariciresinol.

Chemical and Physical Properties
A summary of the key chemical identifiers for (+)-7'-Methoxylariciresinol is provided in Table

1. This data is essential for the accurate identification and characterization of the compound in

a research setting.
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Identifier Value Source

CAS Number 1426550-86-8 [1]

Molecular Formula C21H26O7 [1]

Molecular Weight 390.43 g/mol [1]

Class Lignan Glucoside [1][2]

Table 1: Chemical Identifiers for (+)-7'-Methoxylariciresinol

Natural Source and Isolation
(+)-7'-Methoxylariciresinol has been identified as a constituent of Cyclea racemosa, a plant

belonging to the Menispermaceae family.[1][2]

General Isolation Considerations
While a specific, detailed experimental protocol for the isolation of (+)-7'-Methoxylariciresinol
is not readily available in the reviewed literature, the general approach for extracting lignans

from plant material typically involves the following steps. This generalized workflow is provided

for illustrative purposes.

Caption: Generalized workflow for the isolation of lignans from plant sources.

Biological Activity and Signaling Pathways
The existing public literature on (+)-7'-Methoxylariciresinol does not yet provide specific

details regarding its biological activities or interactions with cellular signaling pathways. As a

lignan, it belongs to a class of compounds known for a wide range of biological effects,

including antioxidant, anti-inflammatory, and anticancer activities. However, dedicated

pharmacological studies are required to determine the specific effects of (+)-7'-
Methoxylariciresinol.

For context, the study of signaling pathways often involves complex interactions between

various proteins. The diagram below illustrates a generic signaling cascade to represent the

type of pathway that might be investigated for this compound in future research.
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Caption: A hypothetical signaling pathway potentially modulated by an external ligand.

Future Research Directions
The limited availability of in-depth technical data for (+)-7'-Methoxylariciresinol highlights

several key areas for future investigation:

Isolation and Synthesis: Development and publication of detailed, validated protocols for the

isolation of (+)-7'-Methoxylariciresinol from Cyclea racemosa or its total chemical

synthesis.

Pharmacological Screening: Comprehensive in vitro and in vivo studies to elucidate the

biological activities of (+)-7'-Methoxylariciresinol.

Mechanism of Action: Investigation into the specific cellular targets and signaling pathways

modulated by this compound.

Structure-Activity Relationship Studies: Synthesis and evaluation of analogues to understand

the chemical features essential for its biological effects.

Conclusion
(+)-7'-Methoxylariciresinol is a defined chemical entity with a known natural source. However,

a comprehensive understanding of its biological profile and therapeutic potential requires

significant further research. This document provides the foundational chemical information to

support such future endeavors. Researchers are encouraged to build upon this baseline

knowledge to explore the pharmacology of this interesting natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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